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Compound of Interest

Compound Name: Filicenol B

Cat. No.: B593571 Get Quote

The responsible disposal of chemical compounds is a critical aspect of laboratory safety and

environmental protection. For Filicenol B, a naturally occurring compound with noted biological

activity, adherence to proper disposal protocols is essential. This guide provides a

comprehensive, step-by-step procedure for the proper disposal of Filicenol B, synthesized

from general chemical safety principles and best practices. This information is intended for

researchers, scientists, and drug development professionals.

Disclaimer: Specific safety data sheets (SDS) for Filicenol B were not publicly available at the

time of this writing. Therefore, the following procedures are based on general guidelines for

chemical waste disposal. It is imperative to consult the official SDS provided by the supplier

and to confer with your institution's Environmental Health and Safety (EHS) department for

specific disposal requirements.

Chemical and Physical Properties of Filicenol B
A summary of the known quantitative data for Filicenol B is presented below. These properties

can help in assessing the appropriate disposal route.
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Property Value Source

Molecular Formula C30H50O ChemicalBook[1]

Molecular Weight 426.73 g/mol ChemicalBook[1]

Boiling Point (Predicted) 490.4 ± 14.0 °C ChemicalBook[1]

Density (Predicted) 0.987 ± 0.06 g/cm³ ChemicalBook[1]

pKa (Predicted) 15.00 ± 0.10 ChemicalBook[1]

Standard Disposal Protocol for Filicenol B
The following step-by-step procedure is a general guideline for the disposal of Filicenol B
waste.

1. Personal Protective Equipment (PPE): Before handling Filicenol B for disposal, ensure you

are wearing appropriate PPE, including:

Safety glasses or goggles

Chemical-resistant gloves

Laboratory coat

2. Waste Segregation:

Do not mix Filicenol B waste with other waste streams unless explicitly permitted by your

institution's EHS guidelines.

Solid waste (e.g., contaminated consumables, residual powder) should be collected

separately from liquid waste.

3. Solid Waste Disposal:

Collection: Place solid Filicenol B waste, including contaminated items like weighing paper,

pipette tips, and gloves, into a clearly labeled, sealed, and chemically compatible waste

container.
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Labeling: The container must be labeled as "Hazardous Waste" or as required by your local

regulations, and should clearly state "Filicenol B, Solid Waste".

Storage: Store the sealed container in a designated hazardous waste accumulation area,

away from incompatible materials.

4. Liquid Waste Disposal:

Collection: Collect solutions containing Filicenol B in a designated, leak-proof, and sealed

waste container.

Labeling: Label the container as "Hazardous Waste" or as required, indicating "Filicenol B,

Liquid Waste" and the solvent(s) used.

Storage: Store the liquid waste container in secondary containment to prevent spills and in a

designated hazardous waste accumulation area.

5. Empty Container Disposal:

Empty containers that held Filicenol B should be triple-rinsed with a suitable solvent.

The rinsate should be collected and disposed of as liquid hazardous waste.[2]

After triple-rinsing, the container can typically be disposed of as non-hazardous waste, but

be sure to deface the original label.[2] Consult your institution's policy for specific guidance.

[2]

6. Disposal Arrangement:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.

Experimental Workflow for Disposal
The logical flow for the proper disposal of Filicenol B is illustrated in the diagram below.
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Caption: Workflow for the proper disposal of Filicenol B waste.

It is the responsibility of the researcher to ensure that all chemical waste is handled and

disposed of in accordance with local, state, and federal regulations. Always prioritize safety and
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environmental responsibility in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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